Cas no 7189-04-0 (1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester)
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-, ethyl ester is a pyrazole-based ester derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 5-methyl substitution and phenyl groups at the 1- and 3-positions, contributing to its steric and electronic properties. The ethyl ester moiety enhances solubility in organic solvents, facilitating synthetic modifications. This compound may serve as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. Its well-defined molecular framework allows for precise structural tuning, making it valuable in medicinal chemistry and material science. Purity and stability under standard conditions ensure reliable performance in experimental settings.
7189-04-0 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester
CAS No:7189-04-0
MF:C19H18N2O2
MW:306.358424663544
CID:1751485
PubChem ID:744754
Update Time:2025-10-15
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-methyl-1,3-diphenylpyrazole-4-carboxylate
- CBMicro_005008
- 5-Methyl-1.3-diphenyl-pyrazol-carbonsaeure-(4)-aethylester
- ethyl 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylate
- CB07035
- SureCN6264973
- 5-Methyl-1,3-diphenyl-1H-pyrazol-4-carbonsaeure-aethylester
- 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid ethylester
- SMSF0003355
- 1,3-diphenyl-5-methylpyrazole
- Ambcb5110081
- AC1LF099
- 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-, ethyl ester
- AKOS025251161
- SCHEMBL6264973
- AE-842/31986027
- 7189-04-0
- BIM-0004895.P001
- DB-074492
- DTXSID40353547
- STL406204
- 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester
-
- Inchi： 1S/C19H18N2O2/c1-3-23-19(22)17-14(2)21(16-12-8-5-9-13-16)20-18(17)15-10-6-4-7-11-15/h4-13H,3H2,1-2H3
- InChI Key： VCPCQJHHHVITQW-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)=O
Computed Properties
- Exact Mass: 306.13700
- Monoisotopic Mass: 306.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.13
- Melting Point: 105-106 ºC
- Boiling Point: 457.9 °C at 760 mmHg
- Flash Point: 457.9 °C at 760 mmHg
- PSA: 44.12000
- LogP: 4.02440
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H226655-100mg |
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester |
7189-04-0 | 100mg |
$ 180.00 | 2022-06-04 | ||
| TRC | H226655-250mg |
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester |
7189-04-0 | 250mg |
$ 360.00 | 2022-06-04 | ||
| TRC | H226655-500mg |
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester |
7189-04-0 | 500mg |
$ 575.00 | 2022-06-04 |
1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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